Cas no 26960-67-8 (1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione)

• Product Name: 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione
• CAS No: 26960-67-8
• MF: C₁₇H₁₅NO₄
• MW: 297.305304765701
• CID: 4712022
• Update Time: 2025-06-20

1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

• BAS 08977338
• 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione
• STL377933
• ST50108652
• 1-(3,4-dimethoxybenzyl)indoline-2,3-dione
• 1-(3,4-dimethoxybenzyl)-1H-indole-2,3-dione
• 1-[(3,4-dimethoxyphenyl)methyl]indole-2,3-dione
• 1-[(3,4-dimethoxyphenyl)methyl]benzo[d]azolidine-2,3-dione

• Inchi： 1S/C17H15NO4/c1-21-14-8-7-11(9-15(14)22-2)10-18-13-6-4-3-5-12(13)16(19)17(18)20/h3-9H,10H2,1-2H3
• InChI Key： STAHUAYBNFJQHY-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2N1CC1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Topological Polar Surface Area: 55.8

Additional information on 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione

Comprehensive Overview of 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione (CAS No. 26960-67-8)

1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione, with the CAS number 26960-67-8, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, which include a benzyl group substituted with two methoxy groups and an indole-2,3-dione core. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione is composed of a benzene ring with two methoxy groups at the 3 and 4 positions, attached to a benzyl group. This benzyl group is further linked to an indole-2,3-dione moiety. The indole-2,3-dione core is a cyclic structure with a ketone and a carboxylic acid group, which are key functional groups responsible for many of the compound's biological activities.

Recent studies have highlighted the potential of 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione has also been investigated for its antioxidant properties. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a significant role in disease progression.

In addition to its anti-inflammatory and antioxidant activities, 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione has shown potential as an anticancer agent. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways such as the MAPK pathway and the PI3K/Akt pathway.

The pharmacokinetic properties of 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione have also been studied to assess its suitability for therapeutic use. Preclinical data suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, making it a viable candidate for further development into drug formulations.

To further explore the therapeutic potential of 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various conditions such as chronic inflammation and cancer. Preliminary results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, 1-(3,4-Dimethoxy-benzyl)-1H-indole-2,3-dione (CAS No. 26960-67-8) is a multifaceted compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound holds great promise for improving patient outcomes in various medical conditions.